Cas no 725234-42-4 (N-(3,4-Dimethylphenyl)-L-alanine)

• Product Name: N-(3,4-Dimethylphenyl)-L-alanine
• CAS No: 725234-42-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 2196757
• PubChem ID: 2758595
• Update Time: 2025-06-25

N-(3,4-Dimethylphenyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dimethylphenyl)-L-alanine
• 2-(3,4-DIMETHYL-PHENYLAMINO)-PROPIONIC ACID
• 725234-42-4
• FS-1630
• 2-[(3,4-dimethylphenyl)amino]propanoic Acid
• AKOS000102716
• 2-(3,4-dimethylphenylamino)propionic acid
• 2-(3,4-dimethylanilino)propanoic acid
• 2-(3,4-dimethylphenylamino)Propanoic acid
• 2-(3,4-Dimethylphenylamino)propionicacid

• Inchi： 1S/C11H15NO2/c1-7-4-5-10(6-8(7)2)12-9(3)11(13)14/h4-6,9,12H,1-3H3,(H,13,14)
• InChI Key： UXGOZGJGLUEQCM-UHFFFAOYSA-N
• SMILES： OC(C(C)NC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3,4-Dimethylphenyl)-L-alanine

Introduction to N-(3,4-Dimethylphenyl)-L-alanine (CAS No. 725234-42-4)

N-(3,4-Dimethylphenyl)-L-alanine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This amino acid derivative, with the chemical formula C₁₀H₁₃NO₂, has garnered considerable attention due to its potential applications in drug development and biochemical research. The compound's molecular structure, featuring a phenyl ring substituted with two methyl groups at the 3 and 4 positions, contributes to its distinct reactivity and interaction with biological systems.

The chemical identity of N-(3,4-Dimethylphenyl)-L-alanine is defined by its CAS number, 725234-42-4, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise classification and retrieval of information related to the compound. The synthesis of this compound typically involves the reaction of 3,4-dimethylbenzaldehyde with L-alanine under controlled conditions, showcasing the importance of organic synthesis techniques in pharmaceutical chemistry.

In recent years, N-(3,4-Dimethylphenyl)-L-alanine has been explored for its role in the development of novel therapeutic agents. Its structural motif is reminiscent of many bioactive molecules, suggesting potential applications in areas such as neurology and immunology. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest among researchers looking for new targets for drug intervention.

The pharmacological properties of N-(3,4-Dimethylphenyl)-L-alanine are further enhanced by its ability to interact with biological receptors and enzymes. Preliminary research suggests that modifications to the phenyl ring or the amino acid backbone could lead to compounds with improved efficacy and reduced side effects. Such findings are crucial in the context of rational drug design, where understanding the molecular interactions is key to developing safe and effective medications.

Moreover, the compound's stability under various conditions makes it a valuable candidate for industrial applications. Its resistance to degradation under physiological pH and temperature ranges ensures that it can be stored and handled without significant loss of activity. This stability is particularly important in formulations intended for oral or injectable administration, where maintaining the integrity of active ingredients is paramount.

The synthesis and characterization of N-(3,4-Dimethylphenyl)-L-alanine also contribute to advancements in analytical chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are routinely employed to confirm the structure and purity of the compound. These analytical methods not only validate the synthetic pathways but also provide insights into potential impurities or degradation products, ensuring that the final product meets stringent quality standards.

In conclusion, N-(3,4-Dimethylphenyl)-L-alanine represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for developing new therapeutic strategies. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly significant role in both academic studies and industrial drug development.